Cas no 27579-05-1 (4-Cyano-4-methylpentanoic acid)

• Product Name: 4-Cyano-4-methylpentanoic acid
• CAS No: 27579-05-1
• Molecular Formula: C₇H₁₁NO₂
• Molecular Weight: 141.167742013931
• CID: 5730059
• PubChem ID: 18737279

4-Cyano-4-methylpentanoic acid Properties

Names and Identifiers

• 4-cyano-4-methylpentanoic acid
• AKOS006386001
• starbld0041179
• SCHEMBL15504
• 4-cyano-4,4-dimethylbutanoic acid
• 27579-05-1
• CBA57905
• F2147-5455
• EN300-114669
• Pentanoic acid, 4-cyano-4-methyl-

• InChIKey： WNXQJKRHMHUFDQ-UHFFFAOYSA-N
• Inchi： 1S/C7H11NO2/c1-7(2,5-8)4-3-6(9)10/h3-4H2,1-2H3,(H,9,10)
• SMILES： OC(CCC(C#N)(C)C)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 141.078978594g/mol
• Heavy Atom Count: 10
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Boiling Point: 303.2±25.0 °C(Predicted)
• pka: 4.39±0.10(Predicted)
• Density: 1.068±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids